Cas no 6145-89-7 (5-morpholin-4-yl-N-(3-morpholin-4-ylpropyl)-2-nitroaniline)
6145-89-7 structure
Product Name:5-morpholin-4-yl-N-(3-morpholin-4-ylpropyl)-2-nitroaniline
CAS No:6145-89-7
MF:C17H26N4O4
MW:350.412744045258
CID:1628286
PubChem ID:2888090
Update Time:2025-04-21
5-morpholin-4-yl-N-(3-morpholin-4-ylpropyl)-2-nitroaniline Chemical and Physical Properties
Names and Identifiers
-
- 5-morpholin-4-yl-N-(3-morpholin-4-ylpropyl)-2-nitroaniline
- 4-Morpholinepropanamine, N-[5-(4-morpholinyl)-2-nitrophenyl]-
- 5-(Morpholin-4-yl)-N-[3-(morpholin-4-yl)propyl]-2-nitroaniline
- EU-0019043
- SR-01000530362
- BIM-0047150.P001
- STK082293
- CBMicro_047170
- (5-morpholin-4-yl-2-nitrophenyl)(3-morpholin-4-ylpropyl)amine
- SR-01000530362-1
- AKOS000423849
- 5-(4-morpholinyl)-N-[3-(4-morpholinyl)propyl]-2-nitroaniline
- 6145-89-7
- DTXSID90387377
-
- Inchi: 1S/C17H26N4O4/c22-21(23)17-3-2-15(20-8-12-25-13-9-20)14-16(17)18-4-1-5-19-6-10-24-11-7-19/h2-3,14,18H,1,4-13H2
- InChI Key: BHBGCWPAOYWEBC-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CCCNC1=C(C=CC(=C1)N1CCOCC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 350.19558
- Monoisotopic Mass: 350.19540532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 82.8Ų
Experimental Properties
- PSA: 80.11
5-morpholin-4-yl-N-(3-morpholin-4-ylpropyl)-2-nitroaniline Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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